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Compound of Interest

Compound Name: Phlegmanol C

Cat. No.: B1169990 Get Quote

Phlegmanol C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Phlegmanol C is a naturally occurring serratene-type triterpenoid. This technical guide

provides a comprehensive overview of its chemical identity, physicochemical properties, and

insights into its isolation. Due to the limited availability of specific biological and mechanistic

data for Phlegmanol C, this document also presents generalized experimental protocols and

representative signaling pathways relevant to its chemical class.

Chemical Identity and Properties
Phlegmanol C is chemically identified as [(3S,6R,8S,11R,12S,15S,16R,19R,21R)-19-hydroxy-

3,7,7,11,16,20,20-heptamethyl-8-pentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-enyl]

acetate. Its unique pentacyclic structure is characteristic of serratene triterpenoids.

Table 1: Chemical Identifiers and Computed Physicochemical Properties of Phlegmanol C
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Identifier/Property Value Source

IUPAC Name

[(3S,6R,8S,11R,12S,15S,16R,

19R,21R)-19-hydroxy-

3,7,7,11,16,20,20-

heptamethyl-8-

pentacyclo[13.8.0.03,12.06,11.

016,21]tricos-1(23)-enyl]

acetate

PubChem

CAS Number 1260-05-5 PubChem

Molecular Formula C₃₂H₅₂O₃ PubChem

Molecular Weight 484.8 g/mol PubChem

XLogP3 8.1 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Natural Occurrence
Phlegmanol C has been reported to be isolated from plants of the Lycopodiaceae family,

specifically from Huperzia serrata (synonymous with Lycopodium serratum) and Phlegmariurus

phlegmaria.[1] These plants are known sources of a diverse array of serratene-type

triterpenoids and Lycopodium alkaloids.

Experimental Protocols
While a specific, detailed experimental protocol for the isolation of Phlegmanol C is not readily

available in the reviewed literature, a general methodology for the isolation of serratene-type

triterpenoids from Huperzia serrata can be outlined as follows.[1][2][3]

General Protocol for Isolation of Serratene-Type Triterpenoids from Huperzia serrata
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Extraction:

The air-dried and powdered whole plant material of Huperzia serrata is extracted

exhaustively with a solvent such as 95% ethanol or methanol at room temperature.

The solvent is then evaporated under reduced pressure to yield a crude extract.

Fractionation:

The crude extract is suspended in water and partitioned successively with solvents of

increasing polarity, for example, petroleum ether, chloroform, ethyl acetate, and n-butanol.

The resulting fractions are concentrated under reduced pressure.

Chromatographic Separation:

The fraction containing the triterpenoids (typically the less polar fractions like petroleum

ether or chloroform) is subjected to column chromatography on silica gel.

A gradient elution system is employed, starting with a non-polar solvent (e.g., petroleum

ether or hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl

acetate or acetone).

Fractions are collected and monitored by thin-layer chromatography (TLC).

Purification:

Fractions containing compounds of interest are combined and further purified by repeated

column chromatography, often on silica gel or Sephadex LH-20.

Final purification may be achieved by preparative high-performance liquid chromatography

(HPLC) to yield pure compounds like Phlegmanol C.

Structure Elucidation:

The structure of the isolated compound is determined using spectroscopic methods,

including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC, HMBC), and mass spectrometry

(MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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